Hydrosulfide

• CAS No.: 15035-72-0
• Molecular Formula: HS-
• Molecular Weight: 33.08 g/mol
• IUPAC Name: sulfanide
• InChI: InChI=1S/H2S/h1H2/p-1
• InChI Key: RWSOTUBLDIXVET-UHFFFAOYSA-M
• SMILES: [SH-]
• Synonyms: Sulfide (hs1-)

Description

Hydrosulfide, also known as hydrogen sulfide, is a chemical compound with the formula H₂S. It is a colorless gas with a characteristic foul odor of rotten eggs. This compound is naturally occurring and can be found in volcanic gases, natural gas, and as a byproduct of the decomposition of organic matter. Hydrogen sulfide is highly toxic and flammable, making it a compound of significant interest in both scientific and industrial contexts .

Preparation Methods

Synthetic Routes and Reaction Conditions: Hydrogen sulfide can be synthesized in the laboratory by treating ferrous sulfide with a strong acid, such as hydrochloric acid, in a Kipp generator. The reaction is as follows:

$$\text{FeS} + 2\text{HCl} \rightarrow \text{FeCl}_2 + \text{H}_2\text{S}$$FeS+2HCl→FeCl2​+H2​S

Another method involves the use of thioacetamide, which generates hydrogen sulfide upon hydrolysis:

$$\text{CH}_3\text{C(S)NH}_2 + \text{H}_2\text{O} \rightarrow \text{CH}_3\text{C(O)NH}_2 + \text{H}_2\text{S}$$CH3​C(S)NH2​+H2​O→CH3​C(O)NH2​+H2​S

Biological Activity

Hydrogen sulfide (H₂S), a gaseous signaling molecule, has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This article presents a detailed overview of the biological activity of H₂S, including its physiological roles, mechanisms of action, case studies, and research findings.

Physiological Roles of Hydrogen Sulfide

H₂S is recognized as an endogenous gasotransmitter involved in various physiological processes:

• Vascular Regulation : H₂S plays a crucial role in vasodilation, contributing to the regulation of blood pressure. Studies indicate that H₂S can widen blood vessels, thereby increasing blood flow without significantly raising vascular resistance .
• Neuroprotection : In the central nervous system (CNS), H₂S exhibits anti-inflammatory and antioxidant properties. It can modulate neuronal signaling pathways and protect against neurodegeneration .
• Metabolic Regulation : Recent research has highlighted H₂S's role in metabolism, particularly in lipid processing and mitochondrial function. It has been shown to influence fat metabolism in the liver, suggesting potential applications in treating obesity .

The biological effects of H₂S are mediated through several mechanisms:

• Persulfidation : H₂S can modify proteins via persulfidation, a post-translational modification that influences protein function. This process involves the addition of sulfur species to cysteine residues on proteins, altering their activity .
• Interaction with Ion Channels : H₂S interacts with various ion channels, including TRPA1 and NMDA receptors, facilitating calcium influx and neuronal excitability .
• Redox Regulation : H₂S modulates redox states within cells, influencing oxidative stress responses and cellular signaling pathways .

Occupational Exposure

A notable case study involved a worker exposed to high levels of H₂S at a waste treatment facility. The patient exhibited severe neurological symptoms following acute exposure, including confusion and convulsions. Treatment included dexamethasone for inflammation and supportive care. Remarkably, the patient recovered fully after comprehensive management . This case underscores both the toxic potential of H₂S and its complex interactions within biological systems.

Therapeutic Applications

Recent studies have explored the therapeutic potential of H₂S in metabolic diseases. For instance, a study conducted on mice demonstrated that delivering H₂S directly to mitochondria significantly reduced weight gain and fat accumulation in subjects fed a high-fat diet. This suggests that targeted H₂S therapies could be developed as innovative treatments for obesity and related metabolic disorders .

Research Findings

The following table summarizes key research findings related to the biological activity of hydrogen sulfide:

Study Focus	Key Findings	Source
Vascular Regulation	H₂S induces vasodilation in healthy adults; potential for hypertension treatment
Neuroprotection	Exhibits anti-inflammatory effects; protects neurons from oxidative stress
Metabolic Effects	Reduces weight gain in obese mice; regulates liver fat metabolism
Occupational Health	Case study highlights severe effects of acute exposure; emphasizes need for safety protocols

Synthesis routes and methods

Procedure details

The formic acid is also neutralized by ammonia, to make ammonium formate as another wastewater constituent. The acidic gases carbon dioxide and hydrogen sulfide are also components of the syngas, but are not very water soluble. Most of the remaining ammonia in the gasification wastewater which is not neutralized by chloride or formate reacts as the ammonium ion with the anionic forms of the acid gases carbon dioxide and hydrogen sulfide to form bicarbonate or carbonate depending on the pH, and bisulfide.